![molecular formula C11H13NO4 B1371756 5-[(2-Hydroxyphenyl)amino]-5-oxopentanoic acid CAS No. 477307-73-6](/img/structure/B1371756.png)
5-[(2-Hydroxyphenyl)amino]-5-oxopentanoic acid
Overview
Description
5-[(2-Hydroxyphenyl)amino]-5-oxopentanoic acid, also known as 5-HPA or 2-hydroxyphenylacetic acid, is an important organic compound used in a variety of scientific research applications. It is an aromatic carboxylic acid with a molecular formula of C9H10O4 and a molecular weight of 186.17 g/mol. 5-HPA is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. It is commonly used in pharmaceutical research, as well as in the study of metabolic pathways and biochemical processes.
Scientific Research Applications
Biomedical Research
5-[(2-Hydroxyphenyl)amino]-5-oxopentanoic acid and its derivatives have been studied for various biomedical applications. For instance, the compound has shown potential in inhibitory activities against tyrosinase, which is significant in the context of anti-browning in fruits and as a potential skin whitening agent in cosmetic applications (Zheng et al., 2010). Additionally, it has been investigated for its scavenging activity on free radicals, highlighting its potential in antioxidant applications (Pan Jian-ju, 2013).
Chemical Synthesis and Analysis
This compound has also been a subject of study in the field of chemical synthesis and analysis. Research has been conducted on the synthesis of various forms of this compound, exploring methods for producing isotopomers and hydrochlorides of the compound (Shrestha‐Dawadi & Lugtenburg, 2003), (Yuan, 2006). These studies provide insights into efficient and novel ways of synthesizing this compound, which can be crucial for its application in various scientific fields.
Biological Sensor Development
In addition, it has been utilized in the development of biological sensors. For example, research involving the synthesis of Schiff bases using this compound as a selective chemosensor for Zn2+ ions, demonstrates its application in bioimaging and the detection of specific ions (Berrones-Reyes et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
Given the limited information available on “5-[(2-Hydroxyphenyl)amino]-5-oxopentanoic acid”, future research could focus on elucidating its synthesis, physical and chemical properties, potential biological activities, and safety profile. It could also be interesting to explore its potential applications in various fields such as medicine, biochemistry, or materials science .
properties
IUPAC Name |
5-(2-hydroxyanilino)-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c13-9-5-2-1-4-8(9)12-10(14)6-3-7-11(15)16/h1-2,4-5,13H,3,6-7H2,(H,12,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCEVJMUZIPFQSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CCCC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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